Cas no 259857-48-2 ((4S)-4-(Propan-2-yl)pyrrolidin-2-one)
259857-48-2 structure
Product Name:(4S)-4-(Propan-2-yl)pyrrolidin-2-one
CAS No:259857-48-2
MF:C7H13NO
MW:127.184221982956
CID:2128150
PubChem ID:52420592
Update Time:2024-03-01
(4S)-4-(Propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- (4S)-4-(propan-2-yl)pyrrolidin-2-one
- (4S)-4beta-Isopropyl-2-pyrrolidone
- (4S)-4-(Propan-2-yl)pyrrolidin-2-one
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- Inchi： 1S/C7H13NO/c1-5(2)6-3-7(9)8-4-6/h5-6H,3-4H2,1-2H3,(H,8,9)/t6-/m1/s1
- InChI Key： YWJNZEJGGLBELP-ZCFIWIBFSA-N
- SMILES： O=C1C[C@H](CN1)C(C)C
Computed Properties
- Exact Mass: 127.1
- Monoisotopic Mass: 127.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 0.8
(4S)-4-(Propan-2-yl)pyrrolidin-2-one Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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